Cas no 1448029-96-6 (1-(3-chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1448029-96-6
• MF: C₁₄H₁₆ClFN₄O₄S₂
• MW: 422.882642745972
• CID: 6309421
• PubChem ID: 71809113
• Update Time: 2025-05-20

1-(3-chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• 1448029-96-6
• 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidine
• 1-(3-chloro-4-fluorophenyl)sulfonyl-4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidine
• AKOS024564217
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine
• CHEMBL3444251
• F6441-7335

• Inchi： 1S/C14H16ClFN4O4S2/c1-19-9-17-18-14(19)25(21,22)10-4-6-20(7-5-10)26(23,24)11-2-3-13(16)12(15)8-11/h2-3,8-10H,4-7H2,1H3
• InChI Key： ZXJXSSBPYJUEAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(CC1)S(C1=NN=CN1C)(=O)=O)(=O)=O)F

Computed Properties

• Exact Mass: 422.0285532g/mol
• Monoisotopic Mass: 422.0285532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

Introduction to 1-(3-Chloro-4-Fluorobenzenesulfonyl)-4-(4-Methyl-4H-1,2,4-Triazol-3-yl)sulfonylpiperidine (CAS No. 1448029-96-6)

1-(3-Chloro-4-Fluorobenzenesulfonyl)-4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1448029-96-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonylpiperidines, which are characterized by their unique structural features and biological activities.

The molecular structure of 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is composed of a piperidine ring substituted with a sulfonyl group and a 3-chloro-4-fluorobenzenesulfonyl moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine exhibits potent anti-inflammatory and anti-cancer activities. The compound has been found to inhibit the activity of specific enzymes involved in inflammatory pathways, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine has shown promising results in preclinical studies for cancer treatment. Studies have demonstrated that the compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The mechanism of action of 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is not yet fully understood, but recent research suggests that it may involve multiple pathways. One proposed mechanism is the inhibition of kinases involved in cell signaling cascades. Kinases are enzymes that play a crucial role in regulating various cellular processes, including cell growth, division, and survival. By inhibiting these kinases, the compound can effectively block the signaling pathways that promote cancer cell proliferation and survival.

Beyond its therapeutic potential, 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine has also been studied for its pharmacokinetic properties. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

The safety profile of 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is another important aspect that has been extensively investigated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(3-Chloro-4-fluorobenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1448029-96-6) represents a promising candidate for the development of new therapeutic agents for various diseases. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing the treatment options available to patients.